Cas no 172748-79-7 (Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI))

Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI) structure
172748-79-7 structure
Product Name:Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI)
CAS No:172748-79-7
MF:C9H11FO
MW:154.181446313858
CID:905704
PubChem ID:26597276
Update Time:2025-09-19

Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI)
    • (1S)-1-(3-Fluorophenyl)-1-propanol
    • (S)-1-(3-fluorophenyl)propan-1-ol
    • EN300-5059962
    • (1S)-1-(3-fluorophenyl)propan-1-ol
    • 172748-79-7
    • AKOS020850317
    • Inchi: 1S/C9H11FO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
    • InChI Key: UINJQZXICQEKRH-VIFPVBQESA-N
    • SMILES: FC1=CC=CC(=C1)[C@H](CC)O

Computed Properties

  • Exact Mass: 154.07943
  • Monoisotopic Mass: 154.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • PSA: 20.23
  • LogP: 2.26910

Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI) Pricemore >>

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